(3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: (3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H11NO4/c13-9-3-1-8(2-4-9)12-6-7(11(15)16)5-10(12)14/h1-4,7,13H,5-6H2,(H,15,16)/t7-/m0/s1
• InChI Key: BJEYOPOUMSTVNI-ZETCQYMHSA-N
• Isomeric SMILES: C1[C@@H](CN(C1=O)C2=CC=C(C=C2)O)C(=O)O
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)O)C(=O)O

Description

(3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2.355 mol of 4-aminophenol and 2.32 mol of itaconic acid was heated gradually: At 60° C., the powder started to become viscous, at 110–120° C. it became liquid and the colour turned to dark brown while the rest of solid material was also dissolved. The exothermic reaction started under boiling, and the temperature rose to 150° C. The sandy product was left to cool down to RT within 1–2 hours. The obtained crude (RS)-1-(4-hydroxyphenyl)-5-oxo-pyrrolidine-3-carboxylic acid was engaged in the next step without further purification or characterisation.

Synthesis routes and methods II

Procedure details